Cas no 511239-00-2 ((9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid)

• Product Name: (9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid
• CAS No: 511239-00-2
• MF: C₁₀H₈N₄O₂S
• MW: 248.261119842529
• CID: 3079217
• PubChem ID: 709623
• Update Time: 2025-04-21

(9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid Chemical and Physical Properties

Names and Identifiers

• (9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl-sulfanyl)-acetic acid
• CCG-23095
• 2-((9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetic acid
• 2-{2,4,5,7-tetraazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaen-3-ylsulfanyl}acetic acid
• {2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YLSULFANYL}ACETIC ACID
• (9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid
• 511239-00-2
• 2-((1h-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetic acid
• AKOS000296910
• 2-(3H-[1,2,4]triazolo[4,3-a]benzimidazol-1-ylsulfanyl)acetic acid
• SCHEMBL21637766
• STK523847
• MFCD03722493
• 2-((9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)aceticacid
• (9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylsulfanyl)acetic acid
• EN300-09564
• DB-016651
• Z55903659
• (9 h-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid
• AR-422/41525791
• CS-0270433
• (9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetic acid
• 2-(9H-[1,2,4]TRIAZOLO[4,3-A][1,3]BENZIMIDAZOL-3-YLSULFANYL)ACETIC ACID
• (9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid

• MDL： MFCD03722493
• Inchi： 1S/C10H8N4O2S/c15-8(16)5-17-10-13-12-9-11-6-3-1-2-4-7(6)14(9)10/h1-4H,5H2,(H,11,12)(H,15,16)
• InChI Key： DPEHVUSOWTYNQA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NNC2=NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 248.03679668g/mol
• Monoisotopic Mass: 248.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109Ų

(9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles